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Compound of Interest

Compound Name: Fluoxymesteron

Cat. No.: B14059270

The proper disposal of fluoxymesterone, a potent synthetic anabolic-androgenic steroid, is a
critical component of laboratory safety and regulatory compliance. As a DEA-regulated
controlled substance with identified health hazards, its handling and disposal are governed by
stringent federal and state laws. This guide provides detailed, step-by-step procedures for
researchers, scientists, and drug development professionals to ensure the safe and compliant
disposal of fluoxymesterone waste.

Health Hazards and Safety Precautions

Fluoxymesterone is classified as a hazardous substance, suspected of damaging fertility or
the unborn child.[1][2] It may also be toxic to the liver and reproductive system.[3] Therefore,
strict adherence to safety protocols during handling and disposal is mandatory.

Required Personal Protective Equipment (PPE) and Handling:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[1]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1][4]

Protective Clothing: Wear fire/flame resistant and impervious clothing.[1][4]

Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid the
formation and inhalation of dust and aerosols.[1][5]
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» General Hygiene: Avoid contact with skin and eyes.[1] Wash hands thoroughly after
handling.

Chemical and Physical Properties

A summary of the key quantitative data for fluoxymesterone is provided below.

Property Value

CAS Number 76-43-7[2][3]

Molecular Formula C20H29F03J5]

Molecular Weight 336.441 g/mol [5]

Melting Point 240 °CI[5]

Boiling Point 474.2 £ 45.0 °C at 760 mmHg|[5]
Flash Point 240.6 + 28.7 °C[5]

Density 1.2 +0.1 g/cm3[5]

Regulatory Framework

The disposal of fluoxymesterone is primarily regulated by two federal agencies:

e Drug Enforcement Administration (DEA): As fluoxymesterone is a controlled substance, its
entire lifecycle, including disposal, falls under DEA regulations.[6] All legitimate handlers of
controlled substances must be registered with the DEA and maintain strict accounting for all
transactions.[6]

o Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and
Recovery Act (RCRA), governs the disposal of hazardous waste to protect the environment.
[7] Pharmaceutical waste disposal must comply with these regulations to prevent
environmental contamination.

It is illegal for an institution's Environmental Health and Safety (EHS) department to take
possession of DEA-regulated substances from a research lab for disposal.[8] The responsibility
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for proper disposal lies with the individual DEA license holder who acquired the substance.[8]

[9]

Step-by-Step Disposal Protocol

The ultimate disposal of fluoxymesterone must be handled by a specialized, licensed
company. The following protocol outlines the necessary steps for a DEA-registered researcher.

Step 1: Waste Identification and Segregation Properly segregate fluoxymesterone waste from
other laboratory waste streams.[10]

e Pure, Unused, or Expired Fluoxymesterone: Collect in its original container or a clearly
labeled, sealed, and chemically compatible container.[11]

o Contaminated Materials: Items such as gloves, weighing papers, pipette tips, and spill
cleanup materials that have come into contact with fluoxymesterone should be collected in
a separate, clearly labeled hazardous waste container.[10]

Step 2: Engage a DEA-Registered Reverse Distributor The only approved method for disposing
of controlled substances is through a DEA-registered "reverse distributor."[9]

o The DEA registration holder must establish an account with an approved reverse distributor
vendor.[9]

» Contact the reverse distributor to arrange for the pickup and disposal of the
fluoxymesterone waste. They will provide specific instructions on packaging and
documentation.

Step 3: Complete Required Documentation Meticulous record-keeping is a legal requirement.

o Transfer Records: The transfer of Schedule | and Il substances requires a DEA Form 222,
while Schedule 111-V substances can be transferred via an invoice.[8] The reverse distributor
will guide you on the correct forms.

o Record of Destruction: Once the substance is destroyed, the reverse distributor will provide a
certificate of destruction (often using DEA Form 41, "Registrants Inventory of Drugs
Surrendered").
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» Record Retention: The licensed researcher must maintain all records documenting the
transfer and disposal for a period of at least two to three years.[3][9]

Step 4: Packaging and Transfer

o Package the segregated waste according to the instructions provided by the reverse
distributor and any applicable Department of Transportation (DOT) regulations.[12]

e The transfer must be conducted in accordance with DEA regulations, ensuring a secure
chain of custody.

Step 5: Managing Spills and Breakage Accidents must be documented correctly.[8]

e Non-Recoverable Spills: If a quantity of fluoxymesterone is spilled and cannot be
recovered, the registrant must document the circumstances in their inventory records.[8] This
documentation must be signed by two individuals who witnessed the event.[8] A DEA Form
41 is not required for non-recoverable substances.[8]

» Recoverable Spills: Any recoverable controlled substance from a spill must be collected,
segregated, and disposed of as hazardous waste through a reverse distributor, following the

steps outlined above.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
fluoxymesterone in a research setting.
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Caption: Workflow for the compliant disposal of Fluoxymesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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